Cas no 1372589-31-5 (Ethyl 4-(methylsulfanyl)piperidine-4-carboxylate)

• Product Name: Ethyl 4-(methylsulfanyl)piperidine-4-carboxylate
• CAS No: 1372589-31-5
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5637574
• PubChem ID: 66977254
• Update Time: 2025-06-20

Ethyl 4-(methylsulfanyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28272547
• ethyl 4-(methylsulfanyl)piperidine-4-carboxylate
• 1372589-31-5
• SCHEMBL1708175
• Ethyl 4-(methylsulfanyl)piperidine-4-carboxylate

• Inchi： 1S/C9H17NO2S/c1-3-12-8(11)9(13-2)4-6-10-7-5-9/h10H,3-7H2,1-2H3
• InChI Key： LBTUGUQIONVLNQ-UHFFFAOYSA-N
• SMILES： S(C)C1(C(=O)OCC)CCNCC1

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Additional information on Ethyl 4-(methylsulfanyl)piperidine-4-carboxylate

Ethyl 4-(methylsulfanyl)piperidine-4-carboxylate (CAS No. 1372589-31-5): A Comprehensive Overview

Ethyl 4-(methylsulfanyl)piperidine-4-carboxylate, identified by its CAS number 1372589-31-5, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class, which is renowned for its diverse applications in drug development due to its unique structural and pharmacological properties. The presence of a methylsulfanyl group and an ester functional group at the 4-position of the piperidine ring contributes to its distinct chemical behavior and potential biological activities.

The synthesis and characterization of Ethyl 4-(methylsulfanyl)piperidine-4-carboxylate have been subjects of considerable interest in recent years. The compound's structure, featuring a piperidine core with a methylsulfanyl substituent and an ester moiety, makes it a versatile intermediate in the synthesis of more complex molecules. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, often employing catalytic methods to enhance efficiency.

In the context of pharmaceutical research, Ethyl 4-(methylsulfanyl)piperidine-4-carboxylate has been investigated for its potential as a building block in the development of novel therapeutic agents. The piperidine scaffold is known to exhibit favorable pharmacokinetic properties, including good solubility and bioavailability, making it an attractive candidate for drug design. Additionally, the methylsulfanyl group can influence the compound's interactions with biological targets, potentially modulating its activity in various physiological pathways.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ester group in Ethyl 4-(methylsulfanyl)piperidine-4-carboxylate can be readily modified through hydrolysis or transesterification reactions, allowing for the introduction of additional functional groups that enhance binding affinity to target proteins. This flexibility has made it a valuable tool in medicinal chemistry efforts aimed at developing next-generation therapeutics.

The pharmacological profile of Ethyl 4-(methylsulfanyl)piperidine-4-carboxylate has been further explored through computational modeling and experimental screening. These studies have provided insights into its potential interactions with enzymes and receptors, suggesting applications in areas such as pain management and neurodegenerative disorders. The compound's ability to modulate neurotransmitter systems has particularly garnered attention, as it may offer new avenues for treating conditions like depression and epilepsy.

From a chemical biology perspective, Ethyl 4-(methylsulfanyl)piperidine-4-carboxylate serves as a model system for understanding the impact of structural modifications on biological activity. Its well-defined scaffold allows researchers to systematically vary substituents while maintaining a core structure that retains desirable properties. This approach has been instrumental in identifying lead compounds for further optimization.

The industrial production of Ethyl 4-(methylsulfanyl)piperidine-4-carboxylate has also seen advancements, with continuous flow chemistry techniques being increasingly adopted to improve scalability and cost-effectiveness. These methods enable higher throughput and better control over reaction conditions, ensuring consistent quality and yield. As demand for specialized intermediates grows, such innovations are crucial for meeting the needs of pharmaceutical manufacturers.

Future research directions for Ethyl 4-(methylsulfanyl)piperidine-4-carboxylate may include exploring its role in drug discovery beyond kinase inhibitors. Its structural features could make it useful in developing agents targeting other disease areas, such as infectious diseases or metabolic disorders. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its potential.

In summary, Ethyl 4-(methylsulfanyl)piperidine-4-carboxylate (CAS No. 1372589-31-5) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structure, combining a piperidine core with a methylsulfanyl group and an ester functional group, positions it as a valuable intermediate in synthesizing novel therapeutics. Ongoing studies continue to uncover new applications and refine synthetic methodologies, ensuring its continued relevance in the evolving landscape of drug discovery.